7-benzyl-3-thia-7-azabicyclo[3.3.1]nonan-9-amine
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Overview
Description
7-benzyl-3-thia-7-azabicyclo[3.3.1]nonan-9-amine is a chemical compound with the molecular formula C14H20N2S . It has a molecular weight of 248.39 .
Molecular Structure Analysis
The molecular structure of this compound consists of a bicyclic system with a sulfur atom and an amine group . The InChI code for this compound is 1S/C14H20N2S/c15-14-12-7-16 (8-13 (14)10-17-9-12)6-11-4-2-1-3-5-11/h1-5,12-14H,6-10,15H2 .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound include a molecular weight of 248.39 and a molecular formula of C14H20N2S . More detailed properties such as melting point, boiling point, and density are not available in the current resources.properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 7-benzyl-3-thia-7-azabicyclo[3.3.1]nonan-9-amine involves the formation of the bicyclic ring system through a cyclization reaction. The amine group is introduced through a reductive amination reaction using an appropriate amine precursor. The benzyl group is introduced through a Friedel-Crafts alkylation reaction. The thia group is introduced through a substitution reaction using an appropriate thiol precursor.", "Starting Materials": [ "Benzene", "Benzyl chloride", "Thiophenol", "9-Azabicyclo[3.3.1]nonan-3-one", "Sodium borohydride", "Ammonium chloride" ], "Reaction": [ "Step 1: Friedel-Crafts alkylation of benzene with benzyl chloride in the presence of aluminum chloride catalyst to form benzylbenzene.", "Step 2: Substitution reaction of benzylbenzene with thiophenol in the presence of sodium hydroxide to form 7-benzyl-3-thiabicyclo[3.3.1]nonane.", "Step 3: Reductive amination of 7-benzyl-3-thiabicyclo[3.3.1]nonane with 9-azabicyclo[3.3.1]nonan-3-one and sodium borohydride in the presence of ammonium chloride to form 7-benzyl-3-thia-7-azabicyclo[3.3.1]nonan-9-amine." ] } | |
CAS RN |
1782440-41-8 |
Molecular Formula |
C14H20N2S |
Molecular Weight |
248.4 |
Purity |
95 |
Origin of Product |
United States |
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